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Compound of Interest

Compound Name: Cyhalodiamide

Cat. No.: B1471301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Cyhalodiamide, a novel phthalic diamide

insecticide. The document details its molecular properties, synthesis pathway, and mechanism

of action, presenting quantitative data in structured tables and illustrating key processes with

diagrams generated using the DOT language.

Core Molecular and Physical Properties
Cyhalodiamide is a synthetic dicarboxylic acid diamide.[1] It is characterized by the following

molecular and physical properties:
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Property Value Source

Molecular Formula C₂₂H₁₇ClF₇N₃O₂ [1]

Molecular Weight 523.8 g/mol [1]

IUPAC Name

3-chloro-N²-(2-cyanopropan-2-

yl)-N¹-[4-(1,1,1,2,3,3,3-

heptafluoropropan-2-yl)-2-

methylphenyl]benzene-1,2-

dicarboxamide

N/A

CAS Number 1262605-53-7 [1][2]

Synthesis Pathway
The synthesis of Cyhalodiamide is achieved through a three-step process involving a ring-

opening, ring-closure, and subsequent ring-opening sequence.[3] The process begins with the

ring-opening of 3-chlorophthalic anhydride with 2-amino-2-methylpropionitrile to form a phthalic

acid monoamide intermediate.[3] This intermediate then undergoes cyclization under acidic

conditions to form a phthalic isoimide.[3] The final step involves the ring-opening of the isoimide

with 2-methyl-4-heptafluoroisopropylaniline to yield Cyhalodiamide.[3]
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Cyhalodiamide Synthesis Pathway

Mode of Action: Ryanodine Receptor Activation
The insecticidal activity of Cyhalodiamide is attributed to its function as a ryanodine receptor

(RyR) inhibitor.[2][4] It selectively activates insect ryanodine receptors, which are crucial

calcium release channels located in the sarcoplasmic reticulum of muscle cells.[1] This

activation leads to an uncontrolled release of calcium ions from internal stores, causing

continuous muscle contraction and paralysis.[1][5][6] The sustained muscle activation

ultimately results in feeding cessation, dehydration, and death of the insect.[2][3]

Muscle Cell

Sarcoplasmic Reticulum (SR)

Ryanodine Receptor (RyR)

Uncontrolled Ca²⁺ Release

Causes

Ca²⁺ StoreMyofibril
(Contractile Unit)

Continuous Muscle Contraction
&

Paralysis

Leads to

Cyhalodiamide

Activates

Impacts

Insect Death

Results in

Click to download full resolution via product page

Cyhalodiamide's Mode of Action on Insect Ryanodine Receptors

Insecticidal Spectrum
Cyhalodiamide is primarily effective against Lepidoptera pests.[3][4] Its unique mode of action

makes it a valuable tool for integrated pest management and for managing resistance to

conventional pesticides.[4] Key target pests include:
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Cabbage caterpillar (Pieris rapae)[2][3]

Diamondback moth (Plutella xylostella)[2][3][4]

Beet armyworm (Spodoptera exigua)[3][4]

Prodenia litura[3][4]

Striped rice borer (Chilo suppressalis)[2][3][4]

Paddy stem borer (Scirpophaga incertulas)[3][4]

Rice leaf roller (Cnaphalocrocis medinalis)[2][3][4]

Cotton bollworm (Helicoverpa armigera)[2][3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Cyhalodiamide are crucial

for research and development. While specific, step-by-step laboratory procedures are

proprietary and vary, the following outlines a general workflow for the analytical determination

of Cyhalodiamide residues in environmental samples, based on established methodologies.

General Workflow for Residue Analysis using
QuEChERS and UPLC-MS/MS
This workflow describes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method coupled with Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS), a common approach for the efficient detection of pesticide

residues.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3154.htm
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3154.htm
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3154.htm
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3154.htm
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3154.htm
https://www.chemicalbook.com/article/how-to-synthesis-cyhalodiamide.htm
https://patents.google.com/patent/CN104430406A/en
https://www.benchchem.com/product/b1471301?utm_src=pdf-body
https://www.benchchem.com/product/b1471301?utm_src=pdf-body
https://www.smolecule.com/products/s927934
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Analysis

1. Sample Homogenization
(e.g., soil, plant material)

2. Extraction
(Acetonitrile)

3. Liquid-Liquid Partitioning
(Addition of Salts, e.g., MgSO₄, NaCl)

4. Centrifugation

5. Transfer Supernatant
+ d-SPE Sorbents
(e.g., PSA, C18)

6. Vortexing

7. Centrifugation

8. Filtration of Supernatant

9. UPLC-MS/MS Analysis
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QuEChERS-based Analytical Workflow
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Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute an endorsement or recommendation for the use of Cyhalodiamide. The

synthesis and application of pesticides are subject to strict regulatory oversight. All

experimental work should be conducted in accordance with established safety protocols and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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